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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiobenzamide

Cat. No.: B1302004 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides crucial safety protocols,

operational guidance, and disposal plans for 4-(Trifluoromethyl)thiobenzamide.

Chemical Identifier:

CAS Number: 72505-21-6

Molecular Formula: C₈H₆F₃NS[1]

Synonyms: 4-(Trifluoromethyl)benzenecarbothioamide

Hazard Identification and Classification
4-(Trifluoromethyl)thiobenzamide is classified as a hazardous substance. It is toxic if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.[1][2] The GHS pictograms associated with this

chemical include the skull and crossbones, indicating acute toxicity.

GHS Hazard Statements:

H301: Toxic if swallowed[1][3]

H311: Toxic in contact with skin
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H331: Toxic if inhaled

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation

Quantitative Data Summary
Property Value Source

CAS Number 72505-21-6

Molecular Weight 205.2 g/mol

Physical Form Solid

Storage Temperature Refrigerator

Occupational Exposure Limits

(OEL)

No specific OELs established.

Handle with high containment.
[4]

Transport Information
UN Number: UN2811, Class:

6.1, Packing Group: III
[4]

Operational Plan: Safe Handling Procedures
A systematic approach is essential to minimize exposure and prevent accidents when working

with 4-(Trifluoromethyl)thiobenzamide.

Engineering Controls
Fume Hood: All weighing and handling of the solid compound, as well as any reactions

involving it, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[5]

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling this compound.[5] Always inspect PPE for

integrity before use.

PPE Category Item Specifications & Use

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles must meet ANSI

Z87.1 standards. A face shield

should be worn over goggles

when there is a risk of

splashing.

Hand Protection Nitrile gloves

Double-gloving is

recommended. While specific

breakthrough time data is not

available, nitrile gloves offer

good resistance to a range of

chemicals. Change gloves

immediately if contaminated.

Body Protection Flame-resistant lab coat

A fully buttoned lab coat is

required to protect skin and

clothing. For larger quantities,

a chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection NIOSH-approved respirator

If there is a risk of dust

formation and engineering

controls are insufficient, a

respirator with an appropriate

cartridge for organic vapors

and particulates is necessary.

Footwear
Closed-toe and closed-heel

shoes

Required to protect feet from

potential spills.

Hygiene Practices
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Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[6]

Do not eat, drink, or smoke in the laboratory.[3][6]

Remove contaminated clothing and PPE immediately and decontaminate or dispose of it as

hazardous waste. Wash contaminated clothing before reuse.[4]

Spill Response
Evacuation: In case of a significant spill, evacuate the immediate area and alert others.

Small Spills (Solid): For small, contained spills, trained personnel wearing appropriate PPE

can carefully sweep up the material, avoiding dust generation. Place the collected material

into a sealed, labeled container for hazardous waste disposal.[6]

Large Spills: For larger spills, or if the spill involves a solution, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Decontamination: Decontaminate the spill area with an appropriate solvent and cleaning

materials. Collect all cleanup materials as hazardous waste.

Disposal Plan
All waste containing 4-(Trifluoromethyl)thiobenzamide must be treated as hazardous waste.

Adherence to institutional, local, state, and federal regulations is mandatory.

Waste Segregation and Collection
Solid Waste: Collect all solid waste, including unused compound, contaminated weighing

paper, pipette tips, and gloves, in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect any solutions containing this compound in a separate, sealed, and

labeled hazardous liquid waste container. Do not mix with other waste streams unless

compatibility is confirmed.
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Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated

sharps container for hazardous waste.

Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "4-(Trifluoromethyl)thiobenzamide".

Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

Final Disposal
The final disposal of this chemical waste must be handled by a licensed hazardous waste

disposal company.

A likely disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber system.[7]

Never dispose of this chemical down the drain or in the regular trash.[7]

Experimental Workflow Diagram
The following diagram outlines the essential steps for the safe handling of 4-
(Trifluoromethyl)thiobenzamide from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of 4-(Trifluoromethyl)thiobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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